Cas no 18380-36-4 (2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-)
![2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]- structure](https://ossimg.kuujia.com/scimg/18500/18380-36-4x500.png)
18380-36-4 structure
Product Name:2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-
CAS No:18380-36-4
MF:C7H10Cl3NOS
MW:262.584397792816
CID:1377595
Update Time:2024-08-14
2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]-
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- Inchi： 1S/C7H10Cl3NOS/c8-7(9,10)13-11-5-3-1-2-4-6(11)12/h1-5H2
- InChI Key： HCPYBXBHEJXTRA-UHFFFAOYSA-N
- SMILES： N1(SC(Cl)(Cl)Cl)CCCCCC1=O
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 91-92 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 252.8±50.0 °C(Predicted)
- pka: -1.66±0.20(Predicted)
2H-Azepin-2-one, hexahydro-1-[(trichloromethyl)thio]- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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